Cas no 100644-89-1 (Benzoic acid, 4-hydroxy-3-methoxy-, 4-formyl-2-methoxyphenyl ester)

• Product Name: Benzoic acid, 4-hydroxy-3-methoxy-, 4-formyl-2-methoxyphenyl ester
• CAS No: 100644-89-1
• MF: C₁₆H₁₄O₆
• MW: 302.278765201569
• CID: 1126142
• PubChem ID: 15098591
• Update Time: 2025-04-20

Benzoic acid, 4-hydroxy-3-methoxy-, 4-formyl-2-methoxyphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-hydroxy-3-methoxy-, 4-formyl-2-methoxyphenyl ester
• (4-formyl-2-methoxyphenyl) 4-hydroxy-3-methoxybenzoate
• 4ECR7902HK
• 4-Formyl-2-methoxyphenyl 4-hydroxy-3-methoxybenzoate
• 100644-89-1
• vanillin vanillate
• SCHEMBL2846169
• Q27259487
• Vanillin-Vanillat
• DTXSID90568164
• UNII-4ECR7902HK

• Inchi： 1S/C16H14O6/c1-20-14-8-11(4-5-12(14)18)16(19)22-13-6-3-10(9-17)7-15(13)21-2/h3-9,18H,1-2H3
• InChI Key： NJJAAEQSAYYXBL-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=C(C=1)OC)O)=O)C1C=CC(C=O)=CC=1OC

Computed Properties

• Exact Mass: 302.07902
• Monoisotopic Mass: 302.07903816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 82.1Ų

Experimental Properties

• PSA: 82.06